Cas no 157414-03-4 (4H,8H-Benzo[1,2-b:3,4-b']dipyran-4-one,2,3-dihydro-2-[4-hydroxy-3-(3-methyl-2-butenyl)phenyl]-8,8-dimethyl-, (2S)-(9CI))

• Product Name: 4H,8H-Benzo[1,2-b:3,4-b']dipyran-4-one,2,3-dihydro-2-[4-hydroxy-3-(3-methyl-2-butenyl)phenyl]-8,8-dimethyl-, (2S)-(9CI)
• CAS No: 157414-03-4
• MF: C₂₅H₂₆O₄
• MW: 390.471547603607
• CID: 156161
• PubChem ID: 197678
• Update Time: 2025-04-19

4H,8H-Benzo[1,2-b:3,4-b']dipyran-4-one,2,3-dihydro-2-[4-hydroxy-3-(3-methyl-2-butenyl)phenyl]-8,8-dimethyl-, (2S)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 4H,8H-Benzo[1,2-b:3,4-b']dipyran-4-one,2,3-dihydro-2-[4-hydroxy-3-(3-methyl-2-butenyl)phenyl]-8,8-dimethyl-, (2S)-(9CI)
• (2S)-2-[4-hydroxy-3-(3-methylbut-2-en-1-yl)phenyl]-8,8-dimethyl-2,3-dihydro-4H,8H-pyrano[2,3-f]chromen-4-one
• (2S)-2-[4-hydroxy-3-(3-methylbut-2-enyl)phenyl]-8,8-dimethyl-2,3-dihydropyrano[2,3-f]chromen-4-one
• 4H,8H-Benzo[1,2-b:3,4-b']dipyran-4-one,2,3-dihydro-2-[4-hydroxy-3-(3-methyl-2-butenyl)phenyl]-...
• shinflavanone
• BDBM50267182
• (2S)-4'-Hydroxy-3'-prenyl-6'',6''-dimethylpyrano[2'',3'':7,8]flavanone
• CHEBI:175117
• 157414-03-4
• LMPK12140058
• SCHEMBL14100974
• (2S)-2-[4-hydroxy-3-(3-methylbut-2-enyl)phenyl]-8,8-dimethyl-2,3-dihydropyrano[2,3-]chromen-4-one
• DTXSID80166259
• CHEMBL590635
• CHEMBL34331
• NEIURIYDQMKXIG-UHFFFAOYSA-N
• 4H,8H-Benzo[1,2-b:3,4-b']dipyran-4-one, 2,3-dihydro-2-[4-hydroxy-3-(3-methyl-2-buten-1-yl)phenyl]-8,8-dimethyl-, (2S)-
• 4H,8H-Benzo[1,2-b:3,4-b']dipyran-4-one, 2,3-dihydro-2-[4-hydroxy-3-(3-methyl-2-butenyl)phenyl]-8,8-dimethyl-, (2S)-
• 2-[4-Hydroxy-3-(3-methylbut-2-enyl)phenyl]-8,8-dimethyl-2,3-dihydropyrano[2,3-f]chromen-4-one
• 4H,8H-Benzo[1,2-b:3,4-b']dipyran-4-one, 2,3-dihydro-2-[4-hydroxy-3-(3-methyl-2-butenyl)phenyl]-8,8-dimethyl-, (S)-
• (S)-2-(4-Hydroxy-3-(3-methylbut-2-en-1-yl)phenyl)-8,8-dimethyl-2,3-dihydropyrano[2,3-f]chromen-4(8H)-one

• Inchi： 1S/C25H26O4/c1-15(2)5-6-16-13-17(7-9-20(16)26)23-14-21(27)18-8-10-22-19(24(18)28-23)11-12-25(3,4)29-22/h5,7-13,23,26H,6,14H2,1-4H3/t23-/m0/s1
• InChI Key： NEIURIYDQMKXIG-QHCPKHFHSA-N
• SMILES： O1C2C(=CC=C3C=2C=CC(C)(C)O3)C(C[C@H]1C1C=CC(=C(C/C=C(\C)/C)C=1)O)=O

Computed Properties

• Exact Mass: 390.183
• Monoisotopic Mass: 390.183
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.176
• Boiling Point: 582.9°Cat760mmHg
• Flash Point: 199.8°C
• Refractive Index: 1.593

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 3'-prenylated flavanones